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Compound of Interest

Compound Name: 1,3-Butadiyne, 1-fluoro-

Cat. No.: B15288918

Essential Safety and Handling Guide for 1,3-
Butadiyne, 1-fluoro-

Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Butadiyne, 1-fluoro- is not readily
available in public domains. The following guidance is extrapolated from safety data for
structurally analogous compounds, including 1,3-Butadiyne, 1,3-Butadiene, and various
fluorinated butadienes. Researchers must exercise extreme caution and should consult with a
qualified safety professional before handling this substance. The information provided here is
intended as a supplementary resource and not a substitute for a formal risk assessment.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 1,3-Butadiyne, 1-fluoro-. It includes
operational plans, personal protective equipment (PPE) recommendations, and disposal
procedures to ensure laboratory safety.

Quantitative Data Summary

The following table summarizes key physical and safety data extrapolated from related
compounds. This information should be considered an estimate in the absence of specific data

for 1,3-Butadiyne, 1-fluoro-.
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Property

Extrapolated Value

Notes and Key Hazards

Physical State

Likely a gas or liquefied gas at
standard temperature and

pressure.

Vapors are likely heavier than
air and can accumulate in low-
lying areas, posing a
suffocation and explosion
hazard.[1][2]

Extremely flammable. Gas/air

Keep away from all ignition
sources, including heat,

sparks, open flames, and static

Flammability ) ) )
mixtures are explosive. discharge.[3][4] Use non-
sparking tools and explosion-
proof equipment.[5][6]
Assumed to be toxic. May o ] )
) S Avoid inhalation and skin
cause respiratory irritation, _
contact. Work in a well-
o central nervous system effects, ] )
Toxicity ] ) ventilated area, preferably in a
and may have carcinogenic ] )
) ] fume hood with appropriate
and mutagenic potential.[3][4]
exhaust.
[7]
Polymerization can be violent
May be highly reactive and and may lead to container
prone to spontaneous rupture.[7] Store in a cool,
Reactivity polymerization, especially in dark, and well-ventilated area,

the presence of heat, light, or

certain catalysts.[8]

away from incompatible
materials such as oxidizing

agents and acids.[4][8]

Health Hazards

Contact with liquefied gas can
cause severe frosthite.[7][9]
May cause skin and eye

irritation.[5]

Wear appropriate personal
protective equipment, including
cryogenic gloves when

handling liquefied gas.[10]

Exposure Limits

No established exposure limits.

For 1,3-Butadiene, the OSHA
PEL is 1 ppm (8-hour TWA)
and 5 ppm (15-minute STEL).

[4]

Adhere to the lowest feasible
exposure limits. Continuous air

monitoring may be necessary.
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Operational Plan: Step-by-Step Guidance

1.

Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment specific to the planned experiment,
considering the quantity of substance to be used, potential for exposure, and emergency
procedures.

Fume Hood and Ventilation: Ensure a certified chemical fume hood with adequate airflow is
available and operational. All handling of 1,3-Butadiyne, 1-fluoro- must be performed within
the fume hood.

Personal Protective Equipment (PPE): Assemble and inspect all necessary PPE before
starting work. (See details in the table below).

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
extinguisher (e.g., carbon dioxide or dry chemical) are readily accessible.[1]

Leak Detection: Have appropriate gas detection equipment available to monitor for leaks.

. Handling Procedures:

Grounding: All equipment and containers must be properly grounded to prevent static
electricity buildup.[1]

Inert Atmosphere: When possible, handle the substance under an inert atmosphere (e.g.,
nitrogen or argon) to minimize the risk of fire and polymerization.

Transfer: Use a closed system for transferring the substance to prevent release into the
laboratory environment.

Avoid Contamination: Do not allow the substance to come into contact with incompatible
materials.

Monitoring: Continuously monitor the work area for any signs of a leak.

. Storage:
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e Location: Store in a cool, dry, well-ventilated, and locked area away from sunlight and heat
sources.[3]

e Cylinder Orientation: Gas cylinders should be stored upright and securely fastened.
e Separation: Store away from incompatible materials, particularly oxidizing agents.
4. Disposal Plan:

o Waste Characterization: All waste containing 1,3-Butadiyne, 1-fluoro- must be treated as
hazardous waste.

o Containment: Collect waste in approved, properly labeled, and sealed containers.

» Disposal Method: Dispose of hazardous waste through a licensed environmental disposal
company. Controlled incineration is a likely method.[3] Do not attempt to dispose of this
chemical down the drain or with general laboratory waste.

Personal Protective Equipment (PPE)

Protection Type Specification

A full-facepiece respirator with appropriate
) ) cartridges (e.g., organic vapor) or a self-
Respiratory Protection ) . )
contained breathing apparatus (SCBA) is

recommended.[6][10]

_ Chemical safety goggles and a face shield are
Eye and Face Protection
mandatory.[6][7]

Wear cryogenic gloves when handling the
) liquefied gas. For other operations, use
Hand Protection ) ]
chemically resistant gloves (e.g., butyl rubber or

Viton).

A flame-retardant and chemically resistant lab
Skin and Body Protection coat or coveralls should be worn.[6] Closed-toe

shoes are required.
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Experimental Protocol: General Handling in a
Research Setting

o Preparation: Don all required PPE. Ensure the fume hood sash is at the appropriate height.

 Inerting the System: Purge the reaction apparatus with an inert gas (e.g., nitrogen) to

remove air.

o Cooling: If the reaction is to be performed at low temperatures, prepare a cooling bath in the
fume hood.

o Reagent Transfer: If using a lecture bottle, ensure the regulator is in good working order.
Slowly introduce the gaseous 1,3-Butadiyne, 1-fluoro- into the reaction vessel via a closed
and grounded system.

o Reaction Monitoring: Monitor the reaction progress from outside the fume hood as much as
possible.

e Quenching: At the end of the reaction, any unreacted 1,3-Butadiyne, 1-fluoro- should be
safely quenched or vented through a scrubbing system.

o Decontamination: Decontaminate all equipment that has come into contact with the
substance using an appropriate procedure.

» Waste Disposal: Segregate and dispose of all waste streams according to the disposal plan.

Visual Workflow for Safe Handling
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Safe Handling and Emergency Workflow for 1,3-Butadiyne, 1-fluoro-
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Caption: Workflow for safe handling and emergency response for 1,3-Butadiyne, 1-fluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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